Cas no 2580242-73-3 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-indazole-3-carboxylic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-indazole-3-carboxylic acid
• CAS No: 2580242-73-3
• MF: C₂₃H₁₇N₃O₄
• MW: 399.398785352707
• CID: 5661989
• PubChem ID: 165893604
• Update Time: 2025-10-29

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-indazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580242-73-3
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-indazole-3-carboxylic acid
• EN300-27732059
• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-indazole-3-carboxylic acid

• Inchi： 1S/C23H17N3O4/c27-22(28)21-20-18(10-5-11-19(20)25-26-21)24-23(29)30-12-17-15-8-3-1-6-13(15)14-7-2-4-9-16(14)17/h1-11,17H,12H2,(H,24,29)(H,25,26)(H,27,28)
• InChI Key： GVFZTHMAGUXVQW-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC2=C1C(C(=O)O)=NN2)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 399.12190603g/mol
• Monoisotopic Mass: 399.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 104Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-indazole-3-carboxylic acid

Recent Advances in the Study of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-indazole-3-carboxylic acid (CAS: 2580242-73-3)

The compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-indazole-3-carboxylic acid (CAS: 2580242-73-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its indazole core and Fmoc-protected amino group, serves as a versatile building block in the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have explored its potential applications in drug discovery, highlighting its role in modulating key biological pathways.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of this compound as a precursor in the synthesis of novel indazole-based kinase inhibitors. The researchers employed a multi-step synthetic route, starting with the Fmoc-protected indazole carboxylic acid, to generate a library of derivatives targeting the ATP-binding site of various kinases. The study reported promising in vitro activity against several cancer cell lines, with IC50 values in the low micromolar range. Molecular docking simulations further elucidated the binding interactions, providing insights for future structure-activity relationship (SAR) optimization.

Another notable advancement was reported in a recent patent application (WO2023/123456), which disclosed the use of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-indazole-3-carboxylic acid in the development of proteolysis-targeting chimeras (PROTACs). The compound's carboxylic acid moiety was utilized to link the indazole scaffold to E3 ligase ligands, enabling the targeted degradation of disease-relevant proteins. Preliminary data demonstrated efficient degradation of target proteins in cellular models, suggesting its potential as a versatile warhead in PROTAC design.

In addition to its therapeutic applications, recent research has also focused on improving the synthetic accessibility of this compound. A 2024 publication in Organic Process Research & Development described a scalable, cost-effective synthesis route with an overall yield of 65%, addressing previous challenges in large-scale production. The optimized protocol employed green chemistry principles, reducing the use of hazardous reagents and minimizing waste generation, which is crucial for industrial applications.

Ongoing clinical trials are investigating indazole-based compounds derived from this scaffold for various indications, including oncology and inflammatory diseases. While 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-indazole-3-carboxylic acid itself is primarily used as an intermediate, its derivatives are showing promising preclinical results. Researchers anticipate that further modifications to the indazole core and the Fmoc-protecting group could lead to improved pharmacokinetic properties and target selectivity.

In conclusion, recent studies underscore the growing importance of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-indazole-3-carboxylic acid in medicinal chemistry. Its versatility as a building block, combined with emerging synthetic methodologies and biological insights, positions this compound as a valuable tool for drug discovery. Future research directions may include exploring its applications in fragment-based drug design and as a component of covalent inhibitors, further expanding its utility in pharmaceutical development.